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Compound of Interest

2-Hydroxy-2-(2-iodophenyl)acetic
Compound Name:

acid
CAS No.: 89942-35-8
Cat. No.: B2637951

Get Quote

Executive Summary

Do not dispose of 2-Hydroxy-2-(2-iodophenyl)acetic acid (2-lodomandelic acid) down the
drain.

This compound contains an aryl-iodide bond, classifying it strictly as Halogenated Organic
Waste. While it is a carboxylic acid, neutralization does not render it safe for sewer disposal
because the organic iodine moiety remains intact and regulated. All waste streams—solid,
liquid, and contaminated debris—must be segregated into halogen-compatible containers for
high-temperature incineration.

Chemical Profile & Hazard Identification

Before handling waste, verify the material against this profile to ensure you are treating the
correct waste stream.
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Property Data

Chemical Name 2-Hydroxy-2-(2-iodophenyl)acetic acid
Synonym 2-lodomandelic acid

CAS Number 89942-35-8

Molecular Formula CsH710s3

Physical State Solid (Beige powder)

Irritant (Skin/Eye/Respiratory), Acute Toxicity

Primary Hazards
(Oral)

Waste Classification Halogenated Organic (Non-PBT, Non-vPvB)

) Light-sensitive; Store in amber vials or foil-
Storage Requirement )
wrapped containers.[1]

Expert Insight: The presence of the lodine atom (

) on the phenyl ring is the critical factor here. Unlike simple organic acids (e.g., acetic acid)
which can be biologically degraded, aryl halides are persistent and require specific thermal
destruction methods (incineration with acid gas scrubbing) to prevent the release of toxic iodine
vapors or dioxin precursors.

Pre-Disposal Assessment (The "Why")
Effective disposal relies on understanding the causality of waste stream segregation.
e Halogen Content: Standard chemical incinerators operate at different parameters for non-

halogenated vs. halogenated waste. Burning iodine-containing compounds without proper
scrubbing releases corrosive Hydroiodic Acid (HI) gas.

 Acidic Functionality: While the carboxylic acid group (

) suggests pH neutralization is possible, doing so only creates a water-soluble halogenated
salt. If this enters the water table, it contributes to AOX (Adsorbable Organic Halogens)
pollution, which is strictly regulated by the EPA and EU agencies.
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 Light Sensitivity: lodine-carbon bonds can be photolabile. Waste containers stored for long
periods (Satellite Accumulation Areas) should be opaque or amber to prevent degradation
into potentially more volatile iodine species.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired reagents, weighing boats, contaminated gloves, paper towels.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal
containers, as residual acid can corrode them.[2][3]

Segregation: Label the container "Hazardous Waste - Solid - Halogenated Organics."

Transfer:

o Transfer the solid powder carefully to avoid dust generation.

o Bag contaminated gloves/paper separately in a clear ziplock bag before placing them in
the main waste drum to minimize volume.

Labeling: Explicitly write "Contains lodine" on the tag. Some disposal vendors recycle
chlorinated solvents and need to exclude iodinated compounds.

Protocol B: Liquid Waste (Mother Liquors & Solutions)

Applicability: Reaction mixtures, HPLC effluent, cleaning solvents.

e Segregation: Do NOT mix with "Non-Halogenated" solvents (e.g., Acetone, Methanol waste)
unless your facility has a combined stream. Mixing halogenated waste into a non-
halogenated drum usually forces the entire drum to be re-classified as halogenated,
significantly increasing disposal costs.

» Compatibility Check: Ensure the solution pH is < 9. If the solution is highly basic, the iodine
can undergo hydrolysis or disproportionation. Adjust pH to neutral (pH 6-8) if necessary
before adding to the solvent drum to prevent drum pressurization.
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e Container: Use an HDPE jerrican or amber glass bottle (if volume is < 4L).
» Documentation: Record the volume and concentration on the waste log immediately.

Waste Stream Decision Logic

The following diagram illustrates the decision-making process for segregating this specific

chemical.
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Start: Waste Generation
(2-lodomandelic Acid)

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Powder, Gloves, Wipes) (Solvents, Mother Liquor)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Container: Wide-mouth HDPE

Label: 'Solid Halogenated Waste' Yes No

Stream B: Non-Halogenated Solvents
(e.g., Methanol, Water)

Stream A: Halogenated Solvents
(Add directly)

CRITICAL ACTION:
Segregate into Halogenated Stream.
Do NOT dilute into Non-Halo stream.

Final Disposal:
High-Temp Incineration
(Specific for Halogens)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-Hydroxy-2-(2-iodophenyl)acetic acid waste
streams to ensure regulatory compliance.

Emergency Procedures (Spill Management)

In the event of a spill, speed and containment are vital.[4][5]

Scenario Immediate Action Cleanup Protocol

1. Wear nitrile gloves, lab coat,
and safety goggles.2. Cover
spill with wet paper towels to
) Do not create dust. Isolate the prevent dust dispersion.3.
Dry Powder Spill o )
area.[6] Scoop material into the Solid

Halogenated Waste
container.4. Wipe area with

soap and water.[7][2][6][8]

1. Absorb with vermiculite or
commercial spill pads.2. Do
NOT use bleach (oxidizers can

Liquid Spill Ventilate. Open fume hoods. react with iodides to release
iodine gas).3. Place absorbent
materials into Solid

Halogenated Waste.

Wash with soap and water for
15 minutes.[8] lodine

Skin Contact Flush. compounds can stain; if
irritation persists, seek medical
attention.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://www.epa.gov/hw
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b2637951?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/OVMORXHSBKENPM-UHFFFAOYSA-N
https://pubchem.ncbi.nlm.nih.gov/compound/OVMORXHSBKENPM-UHFFFAOYSA-N
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://www.pccarx.com/Documents/msds_pdf/50-1252.pdf?d=638988668305268574
https://www.fishersci.com/store/msds?partNumber=AAL13345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL15116&PLANT=d__ALF
https://www.benchchem.com/product/b2637951/docs#proper-disposal-procedures-2-hydroxy-2-2-iodophenyl-acetic-acid-1
https://www.benchchem.com/product/b2637951/docs#proper-disposal-procedures-2-hydroxy-2-2-iodophenyl-acetic-acid-1
https://www.benchchem.com/product/b2637951/docs#proper-disposal-procedures-2-hydroxy-2-2-iodophenyl-acetic-acid-1
https://www.benchchem.com/product/b2637951/docs#proper-disposal-procedures-2-hydroxy-2-2-iodophenyl-acetic-acid-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2637951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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